Cas no 5213-17-2 (Benzoyl chloride, 4-fluoro-2-methoxy-)

• Product Name: Benzoyl chloride, 4-fluoro-2-methoxy-
• CAS No: 5213-17-2
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 1575613
• PubChem ID: 13352409
• Update Time: 2025-04-24

Benzoyl chloride, 4-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-fluoro-2-methoxy-
• KOHPYCKBINGPFW-UHFFFAOYSA-N
• MFCD07772787
• 5213-17-2
• 4-Fluoro-2-methoxybenzoyl chloride
• AKOS006286352
• CS-0190271
• DTXSID601298125
• 2-methoxy-4-fluorobenzoyl chloride
• 4-Fluoro-o-anisoyl chloride
• SCHEMBL2336567

• MDL： MFCD07772787
• Inchi： 1S/C8H6ClFO2/c1-12-7-4-5(10)2-3-6(7)8(9)11/h2-4H,1H3
• InChI Key： KOHPYCKBINGPFW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1OC)F)=O

Computed Properties

• Exact Mass: 188.00408
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 4-fluoro-2-methoxy-

Exploring the Properties and Applications of Benzoyl chloride, 4-fluoro-2-methoxy- (CAS No. 5213-17-2)

Benzoyl chloride, 4-fluoro-2-methoxy- (CAS No. 5213-17-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to by its systematic name, is a derivative of benzoyl chloride with a fluoro and methoxy substitution at the 4 and 2 positions, respectively. Its unique structural features make it a valuable intermediate in the synthesis of various high-value chemicals.

The molecular formula of Benzoyl chloride, 4-fluoro-2-methoxy- is C8H6ClFO2, and it typically appears as a clear to pale yellow liquid. The presence of the fluoro and methoxy groups imparts distinct chemical properties, such as enhanced reactivity and stability under certain conditions. Researchers and industry professionals often seek this compound for its role in organic synthesis, particularly in the development of pharmaceutical intermediates and agrochemicals.

One of the most common questions users search for regarding Benzoyl chloride, 4-fluoro-2-methoxy- is its applications in drug discovery. The compound's ability to act as an acylating agent makes it indispensable in the synthesis of active pharmaceutical ingredients (APIs). For instance, it is used in the preparation of fluoro-substituted aromatic compounds, which are pivotal in designing drugs with improved bioavailability and metabolic stability. This aligns with the growing trend in the pharmaceutical industry to develop targeted therapies and precision medicine.

Another area where Benzoyl chloride, 4-fluoro-2-methoxy- finds utility is in the field of material science. The compound's unique substituents allow it to participate in polymerization reactions, leading to the creation of advanced materials with tailored properties. This is particularly relevant in the context of sustainable materials, a hot topic in today's eco-conscious market. Researchers are exploring its potential in developing biodegradable polymers and high-performance coatings.

From a commercial perspective, the demand for Benzoyl chloride, 4-fluoro-2-methoxy- is on the rise, driven by its versatility and the expanding applications in life sciences and specialty chemicals. Market analysts highlight its increasing use in custom synthesis and contract manufacturing, where companies outsource the production of complex intermediates to specialized firms. This trend is fueled by the need for cost-effective and scalable solutions in chemical production.

Safety and handling of Benzoyl chloride, 4-fluoro-2-methoxy- are also frequently searched topics. While the compound is valuable, it requires careful handling due to its reactive nature. Proper storage conditions, such as keeping it in a cool, dry place away from moisture, are essential to maintain its stability. Users often inquire about compatible storage materials and handling protocols to ensure safe usage in laboratory and industrial settings.

In conclusion, Benzoyl chloride, 4-fluoro-2-methoxy- (CAS No. 5213-17-2) is a multifaceted compound with significant applications across various industries. Its role in pharmaceutical synthesis, material science, and specialty chemicals underscores its importance in modern chemistry. As research continues to uncover new uses, this compound is poised to remain a key player in the development of innovative solutions for global challenges.